2-[Methyl-[(Z)-N'-phosphonocarbamimidoyl]amino]acetic acid
2-[Methyl-[(Z)-N'-phosphonocarbamimidoyl]amino]acetic acid
Phosphocreatine, also known as creatine-p or neo-ton, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. Phosphocreatine is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Phosphocreatine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and breast milk. Within the cell, phosphocreatine is primarily located in the mitochondria and cytoplasm. Phosphocreatine can be biosynthesized from creatine; which is mediated by the enzyme creatine kinase b-type. In humans, phosphocreatine is involved in the arginine and proline metabolism pathway. Phosphocreatine is also involved in several metabolic disorders, some of which include arginine: glycine amidinotransferase deficiency (agat deficiency), the hyperprolinemia type I pathway, guanidinoacetate methyltransferase deficiency (gamt deficiency), and the prolinemia type II pathway.
N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It derives from a creatine. It is a conjugate acid of a N-phosphocreatinate(2-).
Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP).
N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It derives from a creatine. It is a conjugate acid of a N-phosphocreatinate(2-).
Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP).
Brand Name:
Vulcanchem
CAS No.:
67-07-2
VCID:
VC0042189
InChI:
InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12)
SMILES:
CN(CC(=O)O)C(=NP(=O)(O)O)N
Molecular Formula:
C4H10N3O5P
Molecular Weight:
211.11 g/mol
2-[Methyl-[(Z)-N'-phosphonocarbamimidoyl]amino]acetic acid
CAS No.: 67-07-2
Reference Standards
VCID: VC0042189
Molecular Formula: C4H10N3O5P
Molecular Weight: 211.11 g/mol
CAS No. | 67-07-2 |
---|---|
Product Name | 2-[Methyl-[(Z)-N'-phosphonocarbamimidoyl]amino]acetic acid |
Molecular Formula | C4H10N3O5P |
Molecular Weight | 211.11 g/mol |
IUPAC Name | 2-[methyl-[(Z)-N'-phosphonocarbamimidoyl]amino]acetic acid |
Standard InChI | InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12) |
Standard InChIKey | DRBBFCLWYRJSJZ-UHFFFAOYSA-N |
Isomeric SMILES | CN(CC(=O)O)/C(=N\P(=O)(O)O)/N |
SMILES | CN(CC(=O)O)C(=NP(=O)(O)O)N |
Canonical SMILES | CN(CC(=O)O)C(=NP(=O)(O)O)N |
Boiling Point | 449.1±47.0 °C at 760 mmHg |
Melting Point | 194-195 °C |
Physical Description | Solid |
Description | Phosphocreatine, also known as creatine-p or neo-ton, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. Phosphocreatine is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Phosphocreatine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and breast milk. Within the cell, phosphocreatine is primarily located in the mitochondria and cytoplasm. Phosphocreatine can be biosynthesized from creatine; which is mediated by the enzyme creatine kinase b-type. In humans, phosphocreatine is involved in the arginine and proline metabolism pathway. Phosphocreatine is also involved in several metabolic disorders, some of which include arginine: glycine amidinotransferase deficiency (agat deficiency), the hyperprolinemia type I pathway, guanidinoacetate methyltransferase deficiency (gamt deficiency), and the prolinemia type II pathway. N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It derives from a creatine. It is a conjugate acid of a N-phosphocreatinate(2-). Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP). |
Related CAS | 922-32-7 (di-hydrochloride salt) |
Solubility | 3.52 mg/mL |
Synonyms | Creatine Phosphate Disodium Salt Phosphocreatine Neoton Phosphate, Creatine Phosphocreatine Phosphocreatine, Disodium Salt Phosphorylcreatine |
PubChem Compound | 5359254 |
Last Modified | Nov 11 2021 |
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